Cas no 62441-03-6 (Lithium, [[3-(trifluoromethyl)phenyl]ethynyl]-)

• Product Name: Lithium, [[3-(trifluoromethyl)phenyl]ethynyl]-
• CAS No: 62441-03-6
• MF: C₉H₄F₃Li
• MW: 176.064272880554
• CID: 444670
• PubChem ID: 71386355
• Update Time: 2025-04-19

Lithium, [[3-(trifluoromethyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Lithium, [[3-(trifluoromethyl)phenyl]ethynyl]-
• lithium,1-ethynyl-3-(trifluoromethyl)benzene
• DTXSID90808537
• 62441-03-6
• Lithium 2-[3-(trifluoromethyl)phenyl]ethyn-1-ide

• Inchi： 1S/C9H4F3.Li/c1-2-7-4-3-5-8(6-7)9(10,11)12;/h3-6H;/q-1;+1
• InChI Key： HZQHNWXPAOOPAH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C#[C-])C=1)(F)F.[Li+]

Computed Properties

• Exact Mass: 175.04164
• Monoisotopic Mass: 176.04251305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0